Cas no 1803693-51-7 (2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-carbonyl chloride)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-carbonyl chloride
• CAS No: 1803693-51-7
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4848361
• Update Time: 2025-10-23

2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-carbonyl chloride

• Inchi： 1S/C8H5BrClF2NO/c9-2-6-5(7(10)14)1-4(3-13-6)8(11)12/h1,3,8H,2H2
• InChI Key： ASDXFGMEGASBLJ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)Cl)=CC(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-carbonyl chloride

Introduction to 2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-carbonyl chloride (CAS No. 1803693-51-7)

2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-carbonyl chloride, identified by the CAS number 1803693-51-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate, particularly in the synthesis of biologically active molecules. Its unique structural features, including a bromomethyl group and a difluoromethyl substituent on a pyridine ring, make it a valuable building block for further functionalization. The presence of a carbonyl chloride moiety enhances its reactivity, enabling rapid and efficient transformations in synthetic pathways.

The bromomethyl group at the 2-position of the pyridine ring is a key functional handle, facilitating nucleophilic substitution reactions that can introduce diverse side chains or other pharmacophores. This reactivity is particularly useful in medicinal chemistry, where rapid diversification of molecular libraries is often required for hit identification and optimization. The difluoromethyl group at the 5-position adds another layer of complexity, influencing both the electronic properties and metabolic stability of derived compounds. Fluoro substituents are well-documented for their ability to modulate bioavailability, lipophilicity, and metabolic clearance, making them highly sought after in drug design.

In recent years, there has been a surge in research focused on optimizing drug-like properties through strategic fluorination. The incorporation of difluoromethyl groups has been linked to improved pharmacokinetic profiles, enhanced binding affinities, and increased resistance to enzymatic degradation. For instance, studies have demonstrated that compounds featuring this moiety often exhibit greater metabolic stability, reducing the need for frequent dosing and improving overall therapeutic efficacy. The carbonyl chloride functionality at the 3-position further extends the synthetic utility of this compound, allowing for facile acylation reactions with amines or alcohols to generate amides or esters.

The broader significance of this compound lies in its role as a precursor for developing novel therapeutic agents. Researchers are increasingly leveraging its structural features to explore new chemical space, particularly in oncology and anti-inflammatory drug discovery. The pyridine core is a common scaffold in many bioactive molecules, with its aromaticity contributing to favorable interactions with biological targets. By modifying specific positions on the ring—such as introducing bromomethyl or difluoromethyl groups—chemists can fine-tune the pharmacological profile of interest.

Recent advancements in computational chemistry have also highlighted the potential of 2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-carbonyl chloride as a key intermediate in structure-based drug design. Molecular modeling studies have suggested that derivatives of this compound may exhibit potent activity against enzymes implicated in cancer progression or inflammatory responses. For example, modifications at the 2- and 5-positions could lead to compounds with selective inhibition of kinases or cyclooxygenases. Such insights are driving experimental efforts to synthesize and evaluate novel analogs derived from this scaffold.

The synthetic applications of this compound extend beyond pharmaceuticals into agrochemicals and specialty materials. In crop protection chemistry, for instance, pyridine-based compounds are widely used as intermediates in the synthesis of herbicides and fungicides. The presence of both bromomethyl and difluoromethyl groups provides multiple points for further derivatization, enabling chemists to tailor molecular properties such as bioavailability and environmental persistence. This adaptability makes it an attractive choice for companies seeking to develop next-generation agricultural solutions.

The industrial production and handling of 2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-carbonyl chloride require careful consideration due to its reactive nature. While it is not classified as a hazardous material under standard regulations, proper safety protocols must be followed to prevent unwanted side reactions or exposure risks during synthesis and purification. Advances in green chemistry have prompted researchers to explore more sustainable methods for its preparation, such as catalytic processes that minimize waste generation.

Looking ahead, the continued development of novel fluorinated heterocycles will likely drive demand for intermediates like 2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-carbonyl chloride. As drug discovery efforts intensify globally, there is an increasing need for high-quality starting materials that enable efficient access to complex molecular architectures. Collaborative initiatives between academia and industry are expected to yield innovative synthetic strategies that further enhance the utility of this compound in medicinal chemistry campaigns.

In conclusion,2-(Bromomethyl)-5-(difluoromethyl)pyridine-3-carbonyl chloride (CAS No. 1803693-51-7) represents a cornerstone intermediate with broad applications across multiple scientific disciplines. Its unique structural attributes—combining reactivity with functional tunability—position it as an indispensable tool for researchers striving to develop next-generation therapeutics and advanced materials. As our understanding of molecular interactions evolves, so too will the ways in which this compound contributes to scientific progress.